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Compound of Interest

Compound Name: 2-Nitrocyclododecanone

CAS No.: 13154-31-9

Cat. No.: B081651

Get Quote

To design a safe disposal plan, we must first understand the physical and chemical nature of

the compound. The table below summarizes the quantitative data for 2-
Nitrocyclododecanone and the direct operational causality behind its handling

requirements[3].

Table 1: Physicochemical Properties and EHS Implications
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Parameter Value Operational Implication

CAS Number 13154-31-9
Primary identifier for accurate

EHS waste manifesting.

Molecular Formula C12H21NO3
High nitrogen content dictates

specialized incineration.

Molecular Weight 227.30 g/mol
Essential for stoichiometric

waste stream calculations.

Melting Point 77–80 °C
Solid at room temperature;

requires dry cleanup protocols.

Boiling Point ~366.2 °C

Low volatility minimizes

inhalation risk at standard

pressure.

Functional Groups Ketone, Nitro
Incompatible with strong bases

due to nitronate formation.

Part 2: Experimental Workflows & Self-Validating
Protocols
During drug development, 2-Nitrocyclododecanone is frequently subjected to a one-pot

consecutive Henry reaction with an aldehyde (e.g., hexanal), followed by retro-Claisen ring

cleavage to yield nitroalkenes[2]. This process generates complex waste streams containing

unreacted nitro-precursors, organic solvents, and aqueous byproducts.

Protocol 1: Solid Spill Cleanup and Decontamination
This protocol applies to the raw, unreacted solid precursor.

Isolate and Assess: Evacuate the immediate bench area. Verify that no strong bases (e.g.,

NaOH, KOH) or reducing agents are present in the spill zone.

Causality: Mixing nitro-organic solids with strong bases can trigger exothermic reactions.

Dry Sweeping: Using a non-sparking brush, gently sweep the solid into a pile.
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Causality: Because 2-Nitrocyclododecanone is a low-volatility solid[3], sweeping it dry

prevents the compound from dissolving and expanding the contamination footprint, which

would occur if a solvent were immediately applied.

Solvent Wipe: Wipe the residual dust with a clean pad soaked in ethyl acetate.

Waste Containerization: Place all sweeping debris and solvent pads into a sealable high-

density polyethylene (HDPE) container. Label strictly as "Solid Organic Waste - Nitro

Compounds."

Protocol 2: Liquid Waste Segregation (Self-Validating
System)
This protocol applies to the biphasic waste generated post-reaction.

Phase Separation: Transfer the post-reaction mixture to a separatory funnel. Isolate the

organic waste (containing unreacted 2-Nitrocyclododecanone and solvents) from the

aqueous washings.

Self-Validating pH Verification: Before transferring the aqueous wash layer to the bulk EHS

carboy, test the solution using a calibrated pH meter.

Causality: Nitroalkanes possess acidic alpha-protons. In highly alkaline environments (pH

> 9), they deprotonate to form nitronate salts, which can become shock-sensitive when

dried.

Validation Loop: The system validates itself—if the pH reads > 8.5, the technician is

physically barred by the SOP from proceeding to the transfer step. The technician must

add 1M HCl dropwise until the pH is between 6 and 8. A secondary pH reading confirms

the neutralization, closing the validation loop and permitting safe transfer.

Manifesting: Transfer the organic layer to a carboy labeled "Non-Halogenated Organic

Waste." The disposal manifest must explicitly state the presence of nitro-organic compounds.

Part 3: Proper Disposal Procedures
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The disposal of 2-Nitrocyclododecanone cannot be treated as standard organic waste due to

the environmental hazards posed by the −NO2​group.

High-Temperature Incineration with NOx Scrubbing

The Procedure: All organic waste streams containing 2-Nitrocyclododecanone must be

routed to a commercial EHS facility capable of high-temperature incineration (typically

>1,000 °C).

The Causality: Thermal decomposition of nitro-organic compounds generates toxic nitrogen

oxides ( NO , NO2​). Standard incineration will release these toxic gases into the

atmosphere, violating environmental regulations.

The Validation: The waste manifest must be cross-referenced with the EHS facility's

technical capabilities. The disposal cycle is only validated when the receiving facility provides

a Certificate of Destruction specifically noting that NOx scrubbers (such as selective catalytic

reduction systems or wet scrubbers) were active during combustion.

Part 4: Environmental Lifecycle Visualization
The following diagram maps the lifecycle of 2-Nitrocyclododecanone from benchtop reaction

to final EHS destruction, highlighting the critical segregation of waste streams.
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Lifecycle and segregated disposal pathways for 2-Nitrocyclododecanone and its reaction

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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